Cas no 15216-81-6 (Benzoyl chloride, 5-chloro-2-hydroxy-)

Technical Introduction: Benzoyl Chloride, 5-Chloro-2-Hydroxy- Benzoyl chloride, 5-chloro-2-hydroxy-, is a specialized organic compound featuring both chloro and hydroxyl functional groups on the benzene ring, adjacent to the reactive benzoyl chloride moiety. This structure imparts unique reactivity, making it valuable as an intermediate in synthesizing pharmaceuticals, agrochemicals, and fine chemicals. The presence of the hydroxyl group enhances its solubility in polar solvents, while the chloro substituent influences its electrophilic properties. Its precise functionalization allows for selective derivatization, enabling the production of complex molecules. The compound is typically handled under controlled conditions due to its moisture sensitivity and reactivity. Suitable for applications requiring tailored aromatic building blocks.
Benzoyl chloride, 5-chloro-2-hydroxy- structure
15216-81-6 structure
Product Name:Benzoyl chloride, 5-chloro-2-hydroxy-
CAS No:15216-81-6
MF:C7H4Cl2O2
MW:191.01146030426
MDL:MFCD11169665
CID:1325619
PubChem ID:12863233
Update Time:2025-05-28

Benzoyl chloride, 5-chloro-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride, 5-chloro-2-hydroxy-
    • 5-Chloro-2-hydroxybenzoyl chloride
    • 5-chloro-salicyloyl chloride
    • MFCD11169665
    • 15216-81-6
    • SCHEMBL4955043
    • DTXSID50511797
    • NANJQJRZYOVMLF-UHFFFAOYSA-N
    • 5-chloro-2-hydroxybenzoylchloride
    • 5-chloro-2-hydroxy-benzoyl chloride
    • DB-306605
    • CS-0080010
    • W16064
    • AKOS009216566
    • AS-63290
    • MDL: MFCD11169665
    • Inchi: 1S/C7H4Cl2O2/c8-4-1-2-6(10)5(3-4)7(9)11/h1-3,10H
    • InChI Key: NANJQJRZYOVMLF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C(=O)Cl)C=1)O

Computed Properties

  • Exact Mass: 189.9588348g/mol
  • Monoisotopic Mass: 189.9588348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 37.3Ų

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